molecular formula C12H21NO4 B8353650 Ethyl 2-[(hexyloxy)imino]-3-oxobutanoate CAS No. 68401-49-0

Ethyl 2-[(hexyloxy)imino]-3-oxobutanoate

Cat. No.: B8353650
CAS No.: 68401-49-0
M. Wt: 243.30 g/mol
InChI Key: HISPSGMYTQBCGS-UHFFFAOYSA-N
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Description

Ethyl 2-[(hexyloxy)imino]-3-oxobutanoate is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.30 g/mol. The purity is usually 95%.
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Properties

CAS No.

68401-49-0

Molecular Formula

C12H21NO4

Molecular Weight

243.30 g/mol

IUPAC Name

ethyl 2-hexoxyimino-3-oxobutanoate

InChI

InChI=1S/C12H21NO4/c1-4-6-7-8-9-17-13-11(10(3)14)12(15)16-5-2/h4-9H2,1-3H3

InChI Key

HISPSGMYTQBCGS-UHFFFAOYSA-N

Canonical SMILES

CCCCCCON=C(C(=O)C)C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Ethyl 2-hydroxyimino-3-oxobutyrate (syn isomer, 40 g.), N,N-dimethylformaide (200 ml.), potassium carbonate (52 g.) and n-hexyl bromide (41.4 g.) were treated in a similar manner to that of Example F-(1) to give ethyl 2-n-hexyloxyimino-3-oxobutyrate (syn isomer, 60.7 g. oil.
Quantity
40 g
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52 g
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41.4 g
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reactant
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